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Compound of Interest

Compound Name: epi-alpha-Cadinol

Cat. No.: B1217661 Get Quote

An In-depth Technical Guide to epi-alpha-
Cadinol
This guide provides a comprehensive overview of the chemical structure, properties, and

biological activities of epi-alpha-Cadinol, a sesquiterpenoid of interest to researchers in

natural product chemistry, pharmacology, and drug development.

Chemical Structure of epi-alpha-Cadinol
Epi-alpha-Cadinol, also known as τ-cadinol or (-)-T-cadinol, is a cadinane sesquiterpenoid.[1]

[2] It is a bicyclic compound characterized by a cadinane carbon skeleton with a hydroxy group

at position 10.[1][2]

IUPAC Name: (1S,4S,4aR,8aR)-1,6-dimethyl-4-propan-2-yl-3,4,4a,7,8,8a-hexahydro-2H-

naphthalen-1-ol[1]

Chemical Formula: C₁₅H₂₆O[1]

SMILES String: CC1=C[C@H]2--INVALID-LINK--(C)O">C@@HC(C)C

Physicochemical and Bioactivity Data
A summary of the key physicochemical and biological activity data for epi-alpha-Cadinol is
presented below. For comparison, data for its stereoisomer, alpha-Cadinol, is also included
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where available.

Physicochemical Properties
Property epi-alpha-Cadinol alpha-Cadinol

Molecular Weight 222.37 g/mol [1] 222.37 g/mol

Melting Point 139-140 °C[1] 73-74 °C

Boiling Point 302-304 °C at 760 mmHg[1] 302-304 °C at 760 mmHg

Appearance Solid[1] White crystalline solid

Water Solubility 9.13 mg/L (estimated) Insoluble

Bioactivity Data
Activity

Test
Organism/Assay

IC₅₀ / MIC Reference

Antitrypanosomal
Trypanosoma cruzi

(trypomastigotes)
18 µM[1][3] [1][3]

Antitrypanosomal
Trypanosoma cruzi

(amastigotes)
15 µM[1][3] [1][3]

Antifungal Candida albicans

MIC: 0.87-3.5 mg/mL

(for volatile fractions

containing T-cadinol)

[4]

[4]

Antifungal Candida glabrata

MIC: 0.87-3.5 mg/mL

(for volatile fractions

containing T-cadinol)

[4]

[4]

Antifungal Candida tropicalis

MIC: 0.87-3.5 mg/mL

(for volatile fractions

containing T-cadinol)

[4]

[4]
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Experimental Protocols
Detailed methodologies for the isolation, synthesis, and biological evaluation of epi-alpha-
Cadinol are outlined below.

Isolation of (-)-T-Cadinol from Casearia sylvestris
This protocol describes the extraction and purification of (-)-T-Cadinol from the leaves of

Casearia sylvestris.[1]

Extraction:

Dried and powdered leaves of C. sylvestris (290 g) are extracted with methanol (5 x 1 L) at

room temperature.[1]

The extract is filtered and concentrated under reduced pressure.[1]

The crude methanol extract is resuspended in a methanol/water mixture (9:1, v/v).[1]

The suspension is then partitioned successively with n-hexane, dichloromethane, ethyl

acetate, and n-butanol.[1]

Fractionation and Purification:

The n-hexane phase, showing antitrypanosomal activity, is selected for further

fractionation.[1]

The n-hexane extract is subjected to column chromatography on silica gel.[1]

Further purification is achieved using Sephadex LH-20 column chromatography to yield

pure (-)-T-Cadinol.[1]

The structure of the isolated compound is confirmed by ¹H and ¹³C NMR spectroscopy and

High-Resolution Mass Spectrometry (HRMS).[1]

Chemical Synthesis of Cadinols
A general approach for the synthesis of a mixture of cadinols has been reported, which can be

adapted for the synthesis of epi-alpha-Cadinol. This involves an organocatalytic approach
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through a tandem Mannich/intramolecular Diels-Alder reaction.[5] Due to the complexity of

stereospecific synthesis, the isolation of the desired stereoisomer, epi-alpha-Cadinol, from the

resulting mixture would require chiral chromatography techniques.[5]

Biological Assay: Antitrypanosomal Activity against
Trypanosoma cruzi
This protocol details the in vitro evaluation of the antitrypanosomal activity of epi-alpha-
Cadinol.[1][3]

Parasite Culture:

Trypanosoma cruzi trypomastigotes are cultured in appropriate media.

Antitrypanosomal Assay:

Trypomastigotes (1 x 10⁶ cells/well) are seeded in 96-well plates.[1]

The compound, dissolved in DMSO, is added to the wells at various concentrations (up to

150 µM).[1] The final DMSO concentration should not exceed 0.5% (v/v).[1]

The plates are incubated for 24 hours at 37°C in a 5% CO₂ incubator.[1]

Parasite viability is assessed using the resazurin (Alamar Blue®) colorimetric method.[1]

Benznidazole is used as a standard drug control, and untreated cells serve as a negative

control.[1]

The 50% inhibitory concentration (IC₅₀) is calculated from the dose-response curves.[1][6]

Mechanism of Action Studies:

Plasma Membrane Permeability: Assessed using Sytox® Green dye, which fluoresces

upon binding to nucleic acids when the cell membrane is compromised.[7]

Plasma Membrane Electric Potential: Evaluated using the fluorescent probe DiSBAC₂(3)

by flow cytometry.[7]
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Mitochondrial Membrane Potential: Monitored using the JC-1 dye by flow cytometry.[7]

Reactive Oxygen Species (ROS) Production: Measured using the H₂DCFDA dye.[7]

Biosynthetic Pathway of Cadinane
Sesquiterpenoids
Epi-alpha-Cadinol, being a cadinane sesquiterpenoid, is biosynthesized from farnesyl

pyrophosphate (FPP).[8][9] The pathway involves the enzymatic cyclization of FPP by a

sesquiterpene synthase, leading to the formation of a series of carbocation intermediates.[10]

[11] The final structure of epi-alpha-Cadinol is a result of specific cyclization and hydroxylation

steps.

Farnesyl Pyrophosphate (FPP) Nerolidyl Diphosphate
Isomerization

Germacrene D cation
Cyclization

Muurolenyl cation
Cyclization

Cadinyl cation
Rearrangement

epi-alpha-Cadinol

+ H₂O
(Hydroxylation)

Click to download full resolution via product page

Caption: Biosynthesis of epi-alpha-Cadinol from FPP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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